Cas no 39062-52-7 (2-(Cyclopentylamino)benzoic acid)

• Product Name: 2-(Cyclopentylamino)benzoic acid
• CAS No: 39062-52-7
• Molecular Formula: C₁₂H₁₅NO₂
• Molecular Weight: 205.253003358841
• CID: 4937848
• PubChem ID: 20549395

2-(Cyclopentylamino)benzoic acid Properties

Names and Identifiers

• 2-(CYCLOPENTYLAMINO)BENZOIC ACID

• InChIKey： NLADBSUCIKXKBL-UHFFFAOYSA-N
• Inchi： 1S/C12H15NO2/c14-12(15)10-7-3-4-8-11(10)13-9-5-1-2-6-9/h3-4,7-9,13H,1-2,5-6H2,(H,14,15)
• SMILES： OC(C1C=CC=CC=1NC1CCCC1)=O

Computed Properties

• Exact Mass: 205.110278721 g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 205.110278721 g/mol
• Heavy Atom Count: 15
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 49.3
• Molecular Weight: 205.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives